Cas no 1172075-67-0 (2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate)

2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate structure
1172075-67-0 structure
Product Name:2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate
CAS No:1172075-67-0
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD08705871
CID:838695
PubChem ID:44118545
Update Time:2025-08-05

2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate Chemical and Physical Properties

Names and Identifiers

    • 2-Benzo[b]thiopheneglyoxal hydrate
    • 2-(Benzo[b]thiophen-2-yl)-2-oxoacetaldehyde hydrate
    • 2-(1-benzothiophen-2-yl)-2-oxoacetaldehyde hydrate
    • OR1622
    • 2-(1-benzothiophen-2-yl)-2-oxoacetaldehyde,hydrate
    • AKOS015919844
    • DTXSID70656871
    • 1172075-67-0
    • DS-3505
    • AB48667
    • 2-(BENZO[B]THIOPHEN-2-YL)-2-OXOACETALDEHYDEHYDRATE
    • Benzo[b]thiophene-2-acetaldehyde, alpha-oxo-, hydrate (1:1)
    • 2-(1-benzothiophen-2-yl)-2-oxoacetaldehyde;hydrate
    • (1-Benzothiophen-2-yl)(oxo)acetaldehyde--water (1/1)
    • 2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate
    • MDL: MFCD08705871
    • Inchi: 1S/C10H6O2S.H2O/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10;/h1-6H;1H2
    • InChI Key: NWCCIQURMMHQAA-UHFFFAOYSA-N
    • SMILES: S1C(C(C=O)=O)=CC2C=CC=CC1=2.O

Computed Properties

  • Exact Mass: 208.01900
  • Monoisotopic Mass: 208.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.4Ų

Experimental Properties

  • PSA: 71.61000
  • LogP: 2.21860

2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate Security Information

2-(BenzoBthiophen-2-yl)-2-oxoacetaldehyde Hydrate Pricemore >>

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